Cas no 112-09-4 (12-Heneicosene-2,4-dione,(Z)- (8CI,9CI))

112-09-4 structure
Product name:12-Heneicosene-2,4-dione,(Z)- (8CI,9CI)
12-Heneicosene-2,4-dione,(Z)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 12-Heneicosene-2,4-dione,(Z)- (8CI,9CI)
- (Z)-12-Henicosene-2,4-dione
- (Z)-henicos-12-ene-2,4-dione
- (12Z)-Henicos-12-ene-2,4-dione
- 12-heneicosene-2,4-dione, (12Z)-
- 12-Heneicosene-2,4-dione, (Z)-
- 112-09-4
- 12-Heneicosene-2, (Z)-
- NSC 78719
- cis-12-HENEICOSENE-2,4-DIONE
- NSC78719
- NSC-78719
- 4KBN6RRC6S
- DTXSID601019010
- USAF DO-9
- SCHEMBL4099202
- Oleoyl acetone
- WLN: 9U8V1V1
-
- Inchi: InChI=1S/C21H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20(2)22/h10-11H,3-9,12-19H2,1-2H3/b11-10-
- InChI Key: NOFWUNDRGNPPMV-KHPPLWFESA-N
- SMILES: CCCCCCCC/C=C\CCCCCCCC(CC(=O)C)=O
Computed Properties
- Exact Mass: 322.28734
- Monoisotopic Mass: 322.28718
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 8
- Surface Charge: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 0.888
- Boiling Point: 441.1°Cat760mmHg
- Flash Point: 164.5°C
- Refractive Index: 1.46
- PSA: 34.14
- LogP: 6.57210
12-Heneicosene-2,4-dione,(Z)- (8CI,9CI) Related Literature
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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